Cas no 899750-76-6 (N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899750-76-6
• MF: C₂₁H₂₀FN₃O
• MW: 349.401408195496
• CID: 5486994
• Update Time: 2025-07-17

N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(4-fluorophenyl)-3,4-dihydro-1-(4-methylphenyl)-
• N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H20FN3O/c1-15-4-6-16(7-5-15)20-19-3-2-12-24(19)13-14-25(20)21(26)23-18-10-8-17(22)9-11-18/h2-12,20H,13-14H2,1H3,(H,23,26)
• InChI Key： AQJRYHXPHCPRFW-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(F)C=C1)=O)C2C1=CC=C(C)C=C1

Additional information on N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899750-76-6)

The compound N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899750-76-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolopyrazine core substituted with 4-fluorophenyl and 4-methylphenyl groups, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the key reasons for the growing interest in CAS No. 899750-76-6 is its structural similarity to other bioactive compounds used in treating inflammatory and oncological conditions. The presence of the fluorophenyl moiety enhances its binding affinity to specific biological targets, while the methylphenyl group contributes to its metabolic stability. This balance between activity and stability is a critical factor in modern drug design, where ADME properties (Absorption, Distribution, Metabolism, and Excretion) are rigorously optimized.

In recent years, the scientific community has been actively investigating the structure-activity relationship (SAR) of N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. Computational chemistry tools, such as molecular docking and QSAR modeling, have been employed to predict its interactions with various enzymes and receptors. These studies are particularly relevant given the rising demand for AI-driven drug discovery and virtual screening methodologies, which are revolutionizing the pharmaceutical industry.

Another area of exploration for CAS No. 899750-76-6 is its potential role in neurodegenerative disease research. The pyrrolopyrazine scaffold is known to exhibit neuroprotective effects, and modifications to its structure, such as the introduction of the 4-fluorophenyl group, could enhance its efficacy. This aligns with the increasing global focus on addressing conditions like Alzheimer's and Parkinson's diseases, where novel therapeutic agents are urgently needed.

The synthesis of N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers have optimized these protocols to improve yield and purity, which is essential for scaling up production for preclinical studies. The compound's physicochemical properties, such as solubility and lipophilicity, are also critical parameters being evaluated to ensure its suitability for further development.

From a commercial perspective, CAS No. 899750-76-6 is available through specialized chemical suppliers catering to the research and pharmaceutical sectors. Its applications extend beyond drug development, including use as a chemical probe in biological assays and as a reference standard in analytical chemistry. The demand for such high-purity compounds is driven by the expanding life sciences market and the need for reliable tools in academic and industrial laboratories.

In conclusion, N-(4-fluorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical architecture and potential biological activities make it a compound of significant interest, particularly in the context of personalized medicine and targeted drug delivery. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.